Antitumor agent-163

• Molecular Formula: C27H32BF2I2N5O4S
• Molecular Weight: 825.3 g/mol
• InChI: InChI=1S/C27H32BF2I2N5O4S/c1-17-24-16-20-15-22(31)23(37(20)28(29,30)36(24)18(2)26(17)32)11-12-25(38)34-13-5-3-4-6-14-35-27(39)19-7-9-21(10-8-19)42(33,40)41/h7-10,15-16H,3-6,11-14H2,1-2H3,(H,34,38)(H,35,39)(H2,33,40,41)
• InChIKey: KTSLYWMADUYWFD-UHFFFAOYSA-N

Antitumor Agent-163: A Targeted Photosensitizer for Carbonic Anhydrase IX (CAIX)-Based Photodynamic Therapy

Antitumor agent-163 (Compound 3) is a CA ligand-directed BODIPY-based photosensitizer designed for molecular-targeted photodynamic therapy (MT-PDT) against carbonic anhydrase IX (CAIX) [1]. It features a boron-dipyrromethene (BODIPY) core conjugated to a sulfonamide moiety for selective CAIX binding, enabling spatiotemporal protein inactivation upon 540 nm light irradiation [1]. The compound induces CAIX-selective oxidation via singlet oxygen generation, leading to cell membrane damage and subsequent tumor cell death [1].

Workflow: CAIX-targeted molecular photodynamic therapy (MT-PDT) with 540 nm light activation

Selection: Structurally optimized lead compound (Compound 3) from reported BODIPY ligand series

Use Context: Hypoxia-associated oncology research models; reference-standard grade with analytical certification

• [1] Miura, K., et al. (2024). Development of carbonic anhydrase IX-targeting molecular-targeted photodynamic therapy. Bioorganic & Medicinal Chemistry Letters, 109, 129821. View Source

Why Generic CAIX Inhibitors or Conventional Photosensitizers Cannot Substitute for Antitumor Agent-163

Generic CAIX inhibitors lack the photosensitizing BODIPY moiety essential for light-induced protein oxidation, while conventional photosensitizers such as porphyrins or chlorins exhibit off-target accumulation and lack CAIX selectivity [1]. Antitumor agent-163's covalent-like CAIX engagement and rapid photoinactivation kinetics cannot be replicated by simply combining separate CAIX binders with photosensitizers, as the spatial proximity and conjugation chemistry are critical for targeted singlet oxygen delivery [1]. Substitution with non-targeted photosensitizers results in higher dark toxicity and reduced therapeutic window [1].

Generic CAIX inhibitors

Enzymatic inhibition alone does not recapitulate the photodynamic dual mechanism; light-activated singlet oxygen generation is absent.

Non-targeted photosensitizers

Lack CAIX molecular specificity; off-target phototoxicity may confound efficacy readouts and experimental standardization.

Series analogs (Compounds 1, 2)

Reported lower photoinactivation rank; in vivo model response not reported under comparable conditions, limiting direct substitution.

• [1] Miura, K., et al. (2024). Development of carbonic anhydrase IX-targeting molecular-targeted photodynamic therapy. Bioorganic & Medicinal Chemistry Letters, 109, 129821. View Source

Antitumor Agent-163 Comparative Performance Data: CAIX Selectivity, Cytotoxicity, and In Vivo Efficacy

CAIX Protein Inactivation: Selectivity Over Internal Standard Proteins

Antitumor agent-163 (Compound 3) selectively inactivates CAIX protein under 540 nm light without affecting internal standard proteins α-tubulin, β-actin, and PCNA [1]. In contrast, the lead analog Compound 1 exhibited no detectable CAIX inactivation under identical conditions [1]. Western blot analysis confirmed that Compound 3 reduced CAIX expression to undetectable levels within minutes of light exposure, while control proteins remained unchanged [1].

CAIX Photoinactivation

Class-level

Compound 3: Highest rank > Compound 2 (intermediate) > Compound 1 (lowest)

Supports rank-order selection within tested series

n = 3 compounds; western blot under 540 nm light

Evidence Dimension	CAIX protein inactivation selectivity
Target Compound Data	Complete CAIX band disappearance; no effect on α-tubulin, β-actin, PCNA
Comparator Or Baseline	Compound 1: No detectable CAIX inactivation
Quantified Difference	Qualitative: Target compound induces full CAIX ablation; comparator has no effect
Conditions	A549 and U87MG cells; 1 h incubation; 540 nm light irradiation (15 min); western blot

Why This Matters

Confirms that CAIX inactivation is compound-dependent and not a class effect, justifying selection of Antitumor agent-163 over earlier-generation analogs.

• [1] Miura, K., et al. (2024). Development of carbonic anhydrase IX-targeting molecular-targeted photodynamic therapy. Bioorganic & Medicinal Chemistry Letters, 109, 129821. View Source

Cytotoxicity in CAIX-Overexpressing Cancer Cells: Comparison with Analog Compound 2

Antitumor agent-163 (Compound 3) exhibits superior photocytotoxicity compared to the structurally related Compound 2 [1]. In A549 lung adenocarcinoma cells, Compound 3 achieved an IC50 of 0.2 ± 0.02 μM, while Compound 2 showed approximately 2.5-fold lower potency (IC50 ~0.5 μM) [1]. In U87MG glioblastoma cells, Compound 3 was even more potent (IC50 = 0.05 ± 0.04 μM), outperforming Compound 2 which showed no significant activity at concentrations below 0.5 μM [1].

Photocytotoxicity IC50

Assay context

A549: 0.2 μM | U87MG: 0.05 μM

Supports cell-model photocytotoxicity review

MTT assay; 540 nm light; CAIX expression may influence potency

Evidence Dimension	Photodynamic cytotoxicity (IC50) after 540 nm light irradiation
Target Compound Data	A549: 0.2 ± 0.02 μM; U87MG: 0.05 ± 0.04 μM
Comparator Or Baseline	Compound 2: A549 ~0.5 μM; U87MG >0.5 μM
Quantified Difference	Compound 3 is 2.5-fold more potent than Compound 2 in A549; at least 10-fold more potent in U87MG
Conditions	MTT assay; cells incubated 1 h with compound; 540 nm light; 72 h post-irradiation

Why This Matters

Higher potency translates to lower required doses and potentially reduced off-target effects, making Antitumor agent-163 the preferred candidate for preclinical development.

• [1] Miura, K., et al. (2024). Development of carbonic anhydrase IX-targeting molecular-targeted photodynamic therapy. Bioorganic & Medicinal Chemistry Letters, 109, 129821. View Source

CAIX Binding Affinity: Competitive Displacement by 4-Sulfamoylbenzoic Acid

Antitumor agent-163 (Compound 3) demonstrates higher apparent binding affinity for CAIX than the simple sulfonamide CA inhibitor 4-sulfamoylbenzoic acid [1]. In competition experiments, 4-sulfamoylbenzoic acid only partially inhibited CAIX light inactivation by Compound 3, even at high concentrations, indicating that the BODIPY scaffold contributes additional binding interactions beyond the sulfonamide pharmacophore [1].

Target Selectivity

Cross-study comparable

CAIX inactivated; α-tubulin, β-actin, PCNA unaffected

Supports selective protein-inactivation context

Western blot under 540 nm light; off-target proteins spared

Evidence Dimension	CAIX binding affinity (competitive displacement)
Target Compound Data	CAIX inactivation persists despite presence of 4-sulfamoylbenzoic acid
Comparator Or Baseline	4-sulfamoylbenzoic acid (weak CA inhibitor)
Quantified Difference	Partial inhibition only; complete suppression not achieved
Conditions	U87MG cells; pre-incubation with 4-sulfamoylbenzoic acid followed by Compound 3; 540 nm light

Why This Matters

Enhanced CAIX engagement reduces the likelihood of competitive displacement by endogenous CA substrates, improving therapeutic consistency.

• [1] Miura, K., et al. (2024). Development of carbonic anhydrase IX-targeting molecular-targeted photodynamic therapy. Bioorganic & Medicinal Chemistry Letters, 109, 129821. View Source

In Vivo Antitumor Efficacy in Syngeneic Mouse Model

Antitumor agent-163 (Compound 3) elicits significant tumor growth suppression in a 4T1 syngeneic mouse model when combined with 540 nm light irradiation [1]. Mice receiving topical injection of Compound 3 (5 mg/kg) followed by light irradiation showed suppressed tumor growth over 12 days, whereas control groups (light alone or compound alone) exhibited rapid tumor progression [1]. Histological analysis revealed extensive tumor degeneration and necrosis exclusively in the combination treatment group [1].

In Vivo Response

Class-level

Compound 3: tumor degeneration/necrosis; Compounds 1/2: no reported in vivo response

Supports in vivo model-response context

Mouse xenograft; histological analysis; single study

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Significant tumor growth suppression over 12 days; necrosis observed
Comparator Or Baseline	Light only: no inhibition; Compound only: no inhibition
Quantified Difference	Qualitative: Tumor stasis/regression only with compound + light
Conditions	4T1 syngeneic mouse model; 5 mg/kg topical injection; 540 nm light 1 h post-dose; 12-day monitoring

Why This Matters

Demonstrates that the compound's mechanism translates to in vivo efficacy, a critical criterion for selecting a lead candidate in translational research.

• [1] Miura, K., et al. (2024). Development of carbonic anhydrase IX-targeting molecular-targeted photodynamic therapy. Bioorganic & Medicinal Chemistry Letters, 109, 129821. View Source

Safety Profile: Body Weight Change in Treated Mice

Antitumor agent-163 (Compound 3) exhibits a favorable preliminary safety profile in mice [1]. Despite robust antitumor activity, no significant body weight loss was observed in any treatment group over the 12-day study period, including the combination of Compound 3 plus light irradiation [1]. This contrasts with many conventional photosensitizers which often cause dose-limiting skin phototoxicity and systemic toxicity.

Dual Mechanism

Assay context

CAIX-selective singlet oxygen + membrane damage

Supports dual-mechanism interpretation

Differentiates from enzymatic inhibitors & non-targeted photosensitizers

Evidence Dimension	Systemic toxicity (body weight change)
Target Compound Data	No significant body weight loss over 12 days
Comparator Or Baseline	Conventional photosensitizers (e.g., porfimer sodium) often cause weight loss and phototoxicity
Quantified Difference	Qualitative: Absence of overt toxicity in target compound group
Conditions	4T1 tumor-bearing mice; 5 mg/kg topical dose; 12-day monitoring

Why This Matters

Indicates a wider therapeutic index, which is essential for advancing into later-stage preclinical development.

• [1] Miura, K., et al. (2024). Development of carbonic anhydrase IX-targeting molecular-targeted photodynamic therapy. Bioorganic & Medicinal Chemistry Letters, 109, 129821. View Source

Mechanistic Differentiation: Dual Action via Singlet Oxygen and Membrane Damage

Antitumor agent-163 (Compound 3) induces antitumor effects through two distinct mechanisms: CAIX-selective protein oxidation via singlet oxygen and direct cell membrane damage [1]. Unlike earlier analogs (Compounds 1 and 2) which rely solely on protein inactivation, Compound 3 also triggers ATP leakage from cells upon light irradiation, indicating membrane disruption [1]. This dual action is reminiscent of the clinically used photoimmunotherapy agent ASP-1929 (cetuximab-IR700) but is achieved with a small molecule rather than an antibody conjugate [1].

Evidence Dimension	Mechanism of cell death induction
Target Compound Data	CAIX oxidation + ATP leakage (membrane damage)
Comparator Or Baseline	Compound 1: no CAIX inactivation; Compound 2: CAIX inactivation only
Quantified Difference	Qualitative: Unique dual mechanism among tested analogs
Conditions	U87MG cells; ATP release assay; light irradiation time course

Why This Matters

Dual mechanisms may circumvent resistance pathways and enhance tumor cell killing, providing a rationale for selecting Antitumor agent-163 over other CAIX-targeted agents.

• [1] Miura, K., et al. (2024). Development of carbonic anhydrase IX-targeting molecular-targeted photodynamic therapy. Bioorganic & Medicinal Chemistry Letters, 109, 129821. View Source

Recommended Applications for Antitumor Agent-163 in Preclinical CAIX-Targeted Photodynamic Therapy Research

Validating CAIX as a Therapeutic Target in Hypoxic Tumor Models

Use Antitumor agent-163 as a chemical probe to confirm that CAIX-selective photoinactivation reduces tumor cell viability in vitro and in vivo [1]. Its potent IC50 values in CAIX-overexpressing cells (0.2 μM in A549, 0.05 μM in U87MG) make it suitable for dose-response studies in cell lines with varying CAIX expression levels [1].

Developing Novel Small-Molecule Photosensitizers for Precision Oncology

Employ Antitumor agent-163 as a benchmark compound in medicinal chemistry campaigns aimed at optimizing CAIX-targeted photosensitizers [1]. Its dual mechanism (singlet oxygen generation and membrane damage) provides a reference profile for next-generation analogs [1].

In Vivo Proof-of-Concept Studies for MT-PDT

Utilize Antitumor agent-163 in syngeneic or xenograft mouse models to evaluate the efficacy of CAIX-targeted MT-PDT [1]. The established protocol (5 mg/kg topical injection, 540 nm light) and documented safety profile (no body weight loss) facilitate reproducible in vivo experiments [1].

Investigating Mechanisms of Photoimmunogenic Cell Death

Apply Antitumor agent-163 to study the interplay between targeted protein oxidation, membrane disruption, and the release of damage-associated molecular patterns (DAMPs) [1]. Its ability to induce ATP leakage provides a platform for exploring immune activation in PDT [1].

Application

Selection Property

Validation Focus

Hypoxic tumor model PDT studies

In vivo model-response context

Tumor degeneration endpoint review

Target engagement validation in CAIX-positive lines

CAIX-specific protein degradation

Western blot selectivity confirmation

SAR baseline for BODIPY photosensitizer series

Structurally optimized lead (Compound 3)

Rank-order photoinactivation comparison

Dual-mechanism MT-PDT investigation

Singlet oxygen + membrane damage

Mechanistic differentiation from inhibitors/photosensitizers

• [1] Miura, K., et al. (2024). Development of carbonic anhydrase IX-targeting molecular-targeted photodynamic therapy. Bioorganic & Medicinal Chemistry Letters, 109, 129821. View Source